Cas no 62490-58-8 (1H-Fluoren-9-ol, 7-bromo-2,3,4,4a,9,9a-hexahydro-)

• Product Name: 1H-Fluoren-9-ol, 7-bromo-2,3,4,4a,9,9a-hexahydro-
• CAS No: 62490-58-8
• MF: C₁₃H₁₅BrO
• MW: 267.161603212357
• CID: 442982
• PubChem ID: 12381293
• Update Time: 2025-04-19

1H-Fluoren-9-ol, 7-bromo-2,3,4,4a,9,9a-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Fluoren-9-ol, 7-bromo-2,3,4,4a,9,9a-hexahydro-
• 7-bromo-2,3,4,4a,9,9a-hexahydro-1H-fluoren-9-ol
• DTXSID90495446
• 62490-58-8

• Inchi： 1S/C13H15BrO/c14-8-5-6-10-9-3-1-2-4-11(9)13(15)12(10)7-8/h5-7,9,11,13,15H,1-4H2
• InChI Key： PDEVLCXYYIPXBZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1CCCCC12)O

Computed Properties

• Exact Mass: 266.03065
• Monoisotopic Mass: 266.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23